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Compound of Interest

Compound Name: YCT529

Cat. No.: B12399568 Get Quote

Disclaimer: This document provides guidance on the safe handling of YCT529 based on

general best practices for potent pharmaceutical compounds. As the specific Safety Data Sheet

(SDS) for YCT529 is not publicly available, this information should be supplemented by a

compound-specific risk assessment and the official SDS obtained from the supplier before any

handling occurs.

YCT529 is an experimental non-hormonal male contraceptive that functions as a selective

antagonist of the retinoic acid receptor alpha (RAR-α). Due to its potent biological activity, it

should be handled with care to minimize exposure.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to ensure the safety of laboratory

personnel handling YCT529. The following table summarizes the recommended PPE.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying

Respirator (PAPR) or

Reusable Half/Full-Facepiece

Respirator

A PAPR is recommended for

procedures with a high risk of

aerosol generation. For lower-

risk activities, a properly fit-

tested half or full-facepiece

respirator with P100/FFP3

particulate filters should be

used.[1]

Hand Protection Double Nitrile Gloves

Wear two pairs of nitrile

gloves. The outer pair should

be changed immediately if

contaminated or at regular

intervals.[1]

Body Protection
Disposable Coveralls or Lab

Coat

Disposable coveralls (e.g.,

Tyvek) are recommended to

protect against splashes and

dust.[1] A dedicated,

disposable or professionally

laundered lab coat should be

worn over personal clothing.[1]

Eye Protection Safety Goggles or Face Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield

can be worn over goggles for

additional protection.[1]

Foot Protection Shoe Covers

Disposable shoe covers

should be worn in the

designated handling area and

removed before exiting.[1]

Operational and Disposal Plans
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A systematic approach is essential for safely handling, storing, and disposing of YCT529.

Handling Protocol
Preparation:

Designate a specific area for handling YCT529, preferably within a certified chemical fume

hood or a containment glove box.[2]

Ensure a chemical spill kit is readily accessible.

Prepare labeled, sealed waste containers for solid and liquid hazardous waste.[1]

Donning PPE:

Put on all required PPE in the correct order in a designated clean area before entering the

handling zone.

Weighing and Aliquoting:

Handle YCT529 as a solid powder in a manner that minimizes dust generation. Use

techniques such as gentle scooping.

For preparing solutions, dissolve YCT529 in a suitable solvent (e.g., DMSO) within a

chemical fume hood.

Post-Handling:

Thoroughly decontaminate all surfaces and equipment used with a validated cleaning

agent.[1]

Remove PPE carefully in a designated area to avoid self-contamination and dispose of it

in the appropriate hazardous waste container.[1]

Wash hands thoroughly with soap and water after removing PPE.

Storage Protocol
Store YCT529 in a well-sealed, clearly labeled container.
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Keep the container in a designated, secure, and well-ventilated area at the recommended

temperature of -20°C.

The storage area should be restricted to authorized personnel.

Disposal Protocol
All waste contaminated with YCT529, including empty containers, used PPE, and cleaning

materials, must be treated as hazardous waste.

Segregation:

Collect solid waste (e.g., contaminated gloves, wipes, vials) in a clearly labeled, sealed

plastic bag or container.

Collect liquid waste (e.g., solvent rinsate) in a separate, compatible, and clearly labeled

hazardous waste container.

Labeling and Storage:

Label all waste containers with "Hazardous Waste," the full chemical name "YCT529," and

any other components (e.g., solvent).

Store waste containers in a designated satellite accumulation area.

Disposal:

Arrange for the disposal of hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not

dispose of YCT529 down the drain or in regular trash.

Spill Response Plan
In the event of a spill, prompt and appropriate action is necessary to prevent exposure and

contamination.

Minor Spill (Contained within a fume hood)
Alert Personnel: Immediately notify others in the vicinity.
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Containment: If a liquid, use absorbent pads to contain the spill.

Cleanup (Solid):

Gently cover the solid spill with a damp paper towel to avoid raising dust.

Carefully scoop the material into a labeled hazardous waste container.

Cleanup (Liquid):

Use absorbent pads to soak up the spill, working from the outside in.

Place used absorbent materials into a labeled hazardous waste container.

Decontamination:

Clean the spill area with a suitable decontamination solution, followed by a water rinse.

Wipe the area dry with paper towels and dispose of all cleaning materials as hazardous

waste.

Reporting: Report the incident to your supervisor and EHS office.

Major Spill (Outside of a fume hood)
Evacuate: Immediately evacuate the area and alert others.

Isolate: Close the doors to the affected area and prevent entry. Post a warning sign.

Contact EHS: Contact your institution's EHS or emergency response team immediately. Do

not attempt to clean up a major spill unless you are trained and equipped to do so.

Decontamination: Allow trained personnel to decontaminate the area.

Experimental Workflow for YCT529 Spill Cleanup
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Spill Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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